Thieno[2,3-d][1,2,3]thiadiazole-6-carbonitrile

• IUPAC Name: thieno[2,3-d]thiadiazole-6-carbonitrile
• InChI: InChI=1S/C5HN3S2/c6-1-3-2-9-5-4(3)10-8-7-5/h2H
• InChI Key: PPGZCQLMTHOPGU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(S1)N=NS2)C#N
• Molecular Formula: C5HN3S2
• Molecular Weight: 167.2 g/mol

Description

Thieno[2,3-d][1,2,3]thiadiazole-6-carbonitrile is a heterocyclic compound that has been studied extensively due to its potential as a therapeutic agent. This compound has demonstrated a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. In

Scientific Research Applications

Thieno[2,3-d][1,2,3]thiadiazole-6-carbonitrile has shown promising results in various scientific research applications. It has been studied as a potential anticancer agent, with studies showing its ability to inhibit the growth of various cancer cell lines. It has also been studied for its anti-inflammatory properties, with research showing its ability to reduce inflammation in animal models. Additionally, thieno[2,3-d][1,2,3]thiadiazole-6-carbonitrile has been studied for its antimicrobial properties, with studies showing its ability to inhibit the growth of various bacteria and fungi.

Mechanism of Action

The mechanism of action of thieno[2,3-d][1,2,3]thiadiazole-6-carbonitrile is not fully understood. However, studies have suggested that it may act through various pathways, including the inhibition of DNA synthesis, the induction of apoptosis, and the inhibition of various enzymes and signaling pathways.
Biochemical and Physiological Effects:
Thieno[2,3-d][1,2,3]thiadiazole-6-carbonitrile has been shown to have various biochemical and physiological effects. In animal models, it has been shown to reduce inflammation, inhibit tumor growth, and improve immune function. Additionally, it has been shown to have antimicrobial properties, with studies showing its ability to inhibit the growth of various bacteria and fungi.

Advantages and Limitations for Lab Experiments

Thieno[2,3-d][1,2,3]thiadiazole-6-carbonitrile has several advantages for lab experiments. It is relatively easy to synthesize, and its biological activity can be easily tested in vitro and in vivo. However, it also has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of thieno[2,3-d][1,2,3]thiadiazole-6-carbonitrile. One potential direction is the development of more efficient synthesis methods to improve yield and purity. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent. Further studies are also needed to explore its potential as an antimicrobial agent and to investigate its potential use in combination with other therapeutic agents. Finally, more research is needed to explore the potential side effects and toxicity of thieno[2,3-d][1,2,3]thiadiazole-6-carbonitrile at higher doses.
In conclusion, thieno[2,3-d][1,2,3]thiadiazole-6-carbonitrile is a promising compound with potential as a therapeutic agent. Its various biological activities and relatively easy synthesis make it an attractive target for further research. However, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of thieno[2,3-d][1,2,3]thiadiazole-6-carbonitrile involves the reaction of 2-aminothiophene-3-carbonitrile with sulfur and phosphorus pentoxide in the presence of acetic anhydride. This reaction yields the desired product in good yield and purity. Other methods of synthesis have also been reported, including the reaction of 2-aminothiophene-3-carbonitrile with thiosemicarbazide and sodium hydroxide.